Cas no 88101-56-8 (2,9-Anthracenediol, 10-[2-(acetyloxy)phenyl]-3-methoxy-, diacetate)

2,9-Anthracenediol, 10-[2-(acetyloxy)phenyl]-3-methoxy-, diacetate structure
88101-56-8 structure
Product Name:2,9-Anthracenediol, 10-[2-(acetyloxy)phenyl]-3-methoxy-, diacetate
CAS No:88101-56-8
MF:C27H26O9
MW:494.489948749542
CID:645007
PubChem ID:71410852
Update Time:2025-04-19

2,9-Anthracenediol, 10-[2-(acetyloxy)phenyl]-3-methoxy-, diacetate Chemical and Physical Properties

Names and Identifiers

    • 2,9-Anthracenediol, 10-[2-(acetyloxy)phenyl]-3-methoxy-, diacetate
    • acetic acid,[2-(3,10-dihydroxy-2-methoxyanthracen-9-yl)phenyl] acetate
    • 88101-56-8
    • Acetic acid--2-(3,10-dihydroxy-2-methoxyanthracen-9-yl)phenyl acetate (2/1)
    • DTXSID10830512
    • Inchi: 1S/C23H18O5.2C2H4O2/c1-13(24)28-20-10-6-5-9-16(20)22-14-7-3-4-8-15(14)23(26)18-11-19(25)21(27-2)12-17(18)22;2*1-2(3)4/h3-12,25-26H,1-2H3;2*1H3,(H,3,4)
    • InChI Key: NISCNQGPTLVEGT-UHFFFAOYSA-N
    • SMILES: OC1C2C=CC=CC=2C(C2C=CC=CC=2OC(C)=O)=C2C=C(C(=CC2=1)O)OC.OC(C)=O.OC(C)=O

Computed Properties

  • Exact Mass: 494.15768240g/mol
  • Monoisotopic Mass: 494.15768240g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 4
  • Complexity: 582
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 151Ų

2,9-Anthracenediol, 10-[2-(acetyloxy)phenyl]-3-methoxy-, diacetate Related Literature

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